N-(4-ethylphenyl)-2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl]oxyacetamide
• InChI: InChI=1S/C28H28N4O4/c1-2-20-8-11-22(12-9-20)29-26(33)19-36-23-6-3-5-21-10-13-25(30-27(21)23)31-14-16-32(17-15-31)28(34)24-7-4-18-35-24/h3-13,18H,2,14-17,19H2,1H3,(H,29,33)
• InChI Key: ZZMNMDZWCYDGMD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C28H28N4O4
• Molecular Weight: 484.5 g/mol

Description

N-(4-ethylphenyl)-2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)acetamide is a useful research compound. Its molecular formula is C28H28N4O4 and its molecular weight is 484.556. The purity is usually 95%.
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Scientific Research Applications

Anion Coordination and Structural Orientations

Research demonstrates that derivatives similar to the queried compound, such as N-[2-(4-methoxyphenyl)-ethyl]-2-(quinolin-8-yl-amino)acetamide, exhibit unique spatial orientations and anion coordination capabilities. These compounds can self-assemble into channel-like structures through weak interactions, highlighting their potential in materials science for creating structured molecular assemblies (Kalita & Baruah, 2010).

Co-crystal Formation

Another study focused on the formation of co-crystals involving quinoline derivatives with amide bonds. These compounds, including N-[2-(4-Methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)-acetamide, formed co-crystals with aromatic diols, suggesting their utility in the development of novel crystalline materials with potential applications in pharmaceuticals and materials chemistry (Karmakar, Kalita, & Baruah, 2009).

Antibacterial Activity

The synthesis and evaluation of 7-piperazinylquinolones carrying a functionalized 2-(furan-3-yl)ethyl moiety, related to the queried compound, have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This highlights the compound's potential application in developing new antibacterial agents (Foroumadi et al., 2007).

Molecular Modeling and Pharmacological Evaluation

A molecular modeling study and pharmacological evaluation of quinazolinone-arylpiperazine derivatives, similar in structure to the queried compound, revealed their potential as α1-adrenoreceptor antagonists. This suggests applications in designing new drugs for cardiovascular diseases (Abou-Seri, Abouzid, & Abou El Ella, 2011).

Synthesis and Analgesic Activities

The synthesis of (4-substituted phenyl-1-piperazinyl)alkyl 2-aminobenzoates and 2-aminonicotinates, related to the chemical structure , demonstrated notable analgesic and anti-inflammatory properties. This underscores the potential for developing new pain management therapies (Manoury et al., 1979).